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Compound of Interest

Compound Name:
N-(3-Aminophenyl)-4-

(hexyloxy)benzamide

CAS No.: 1020722-37-5

Cat. No.: B1384938

Get Quote

Executive Summary
Hexyloxy-substituted benzamides represent a critical structural class in both materials science

and medicinal chemistry. Characterized by a lipophilic hexyl ether chain attached to a polar

benzamide core, these molecules serve as amphiphilic mesogens in liquid crystal engineering

and as privileged scaffolds in drug discovery—specifically in the development of histone

deacetylase (HDAC) inhibitors and neuroprotective agents.

This guide provides a definitive technical analysis of the physicochemical properties, synthetic

pathways, and structural characterization of 4-hexyloxybenzamide and its isomers. It is

designed for researchers requiring high-fidelity data for stoichiometric calculations, retro-

synthetic planning, and structure-activity relationship (SAR) modeling.

Part 1: Chemical Identity & Physicochemical
Properties[1][2]
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The introduction of a hexyloxy group (

) onto the benzamide scaffold (

) significantly alters the molecular weight and lipophilicity compared to the parent compound.
The position of the substitution (para-, meta-, or ortho-) dictates the crystal packing and
biological activity.

Fundamental Data Table

Property
4-
Hexyloxybenzamid
e (Para)

3-
Hexyloxybenzamid
e (Meta)

2-
Hexyloxybenzamid
e (Ortho)

Molecular Formula

Molecular Weight 221.30 g/mol 221.30 g/mol 221.30 g/mol

Exact Mass 221.1416 221.1416 221.1416

CLogP (Est.) ~3.2 - 3.5 ~3.2 - 3.5 ~3.0 (Steric effects)

H-Bond Donors
2 (

)

2 (

)

2 (

)

H-Bond Acceptors

2 (

,

)

2 (

,

)

2 (

,

)

Physical State Crystalline Solid Solid Solid

Melting Point 143–146 °C [1] 105–108 °C 95–98 °C

Structural Nuances
In the crystalline state, 4-hexyloxybenzamide exhibits a "head-to-head" arrangement where

amide groups form hydrogen-bonded dimers (

). The hexyl chain typically adopts an extended conformation but is slightly twisted relative to
the benzene ring (dihedral angle ~5.4°) to minimize steric strain, a feature critical for its use in
liquid crystal phases [2].
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Part 2: Synthetic Methodologies
Researchers typically employ two primary pathways to synthesize hexyloxy-substituted

benzamides: Amidation of Alkoxybenzoic Acids (Method A) or Alkylation of Hydroxybenzamides

(Method B). Method A is preferred for high-purity pharmaceutical applications, while Method B

is often used for rapid combinatorial library generation.

Workflow Visualization
The following diagram outlines the retro-synthetic logic and forward reaction pathways.

Method A: Acyl Chloride Route

Method B: Williamson Ether Synthesis
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Figure 1: Dual synthetic pathways for hexyloxybenzamide. Method A proceeds via nucleophilic

acyl substitution, while Method B utilizes nucleophilic aliphatic substitution (

).
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Detailed Protocol: Method A (Acyl Chloride Route)
This method ensures the amide nitrogen is not alkylated, preventing side reactions common in

direct alkylation.

Reagents:

4-Hexyloxybenzoic acid (1.0 eq)

Thionyl chloride (

) (3.0 eq)

Ammonium hydroxide (28%

) or Ammonia in Dioxane (Excess)

Dichloromethane (DCM) or Toluene (Solvent)

Step-by-Step Procedure:

Activation: In a dry round-bottom flask equipped with a reflux condenser and drying tube (

), dissolve 4-hexyloxybenzoic acid in anhydrous toluene.

Chlorination: Add thionyl chloride dropwise. Heat the mixture to reflux (approx. 80–110°C) for

2–3 hours. Monitor gas evolution (

) to cease.

Isolation of Intermediate: Evaporate the solvent and excess

under reduced pressure to yield the crude 4-hexyloxybenzoyl chloride (usually a yellow oil or
low-melting solid). Do not purify.

Amidation: Re-dissolve the acid chloride in dry DCM. Cool to 0°C in an ice bath.

Quenching: Slowly add the solution to a stirred mixture of aqueous ammonia (or

ammonia/dioxane) at 0°C. The reaction is highly exothermic.
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Workup: Stir for 1 hour at room temperature. Filter the precipitate (crude benzamide). Wash

with water to remove ammonium salts and with cold hexane to remove unreacted organics.

Recrystallization: Purify by recrystallization from Ethanol/Water (1:1) to obtain white

crystalline needles.

Validation Check:

TLC: Mobile phase Ethyl Acetate:Hexane (1:1). The product (

) should be distinct from the acid (

, streaks).

Part 3: Analytical Characterization
To validate the synthesis of

, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance ( NMR)
Solvent:

or

.
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Proton Group

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

Amide 7.80, 7.20

(Broad)
Singlets (Broad) 2H

Characteristic of

primary amides;

diastereotopic

due to restricted

rotation.

Aromatic (Ortho

to C=O)
7.85

Doublet (

)
2H

Deshielded by

the electron-

withdrawing

carbonyl group.

Aromatic (Ortho

to O-R)
6.95

Doublet (

)
2H

Shielded by the

electron-donating

alkoxy group.

4.02 Triplet 2H

Deshielded by

oxygen;

diagnostic for

ether formation.

Alkyl Chain (

)
1.75, 1.45, 1.35 Multiplets 8H

Methylene

protons of the

hexyl chain.

Terminal 0.90 Triplet 3H
End of the hexyl

chain.

Mass Spectrometry (ESI-MS)
Molecular Ion

: Calculated: 222.15; Observed: 222.1–222.2 m/z.

Sodium Adduct

: Observed: 244.1 m/z.
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Fragmentation: Loss of the amide group (

, -16) or cleavage of the hexyl ether chain may be observed in hard ionization modes.

Part 4: Applications & Structure-Activity
Relationship (SAR)
The hexyloxy-benzamide motif is not merely a chemical curiosity; it functions as a "linker-cap"

system in medicinal chemistry. The benzamide acts as a zinc-binding group (ZBG) in

metalloenzyme inhibitors, while the hexyloxy tail provides hydrophobic interaction with the

enzyme pocket [3].

SAR Logic in Drug Design
The following graph illustrates how the hexyloxybenzamide core is modified to target specific

biological pathways, such as HDAC inhibition (cancer therapy) or Sodium Channel blocking

(pain management).
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Figure 2: Structure-Activity Relationship (SAR) map demonstrating how the

hexyloxybenzamide scaffold is optimized for pharmacological and material applications.

Key Applications
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HDAC Inhibitors: Derivatives of 4-hexyloxybenzamide (often with N-substitutions like 2-

aminophenyl) mimic the structure of Entinostat (MS-275). The hexyloxy chain occupies the

hydrophobic channel of the histone deacetylase enzyme, while the benzamide coordinates

the Zinc ion [3].

Liquid Crystals: The 4-hexyloxybenzamide molecule possesses a rigid aromatic core and a

flexible alkyl tail, a classic recipe for rod-like (calamitic) liquid crystals. The amide hydrogen

bonding facilitates the formation of supramolecular polymers that exhibit mesophases [2].

Neuroprotection: Recent studies indicate that benzyloxy and hexyloxy benzamide derivatives

can disrupt PSD95-nNOS interactions, offering potential therapies for ischemic stroke [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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